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Compound of Interest

Compound Name: Methyl 2,6-dichloroisonicotinate

Cat. No.: B108784 Get Quote

Application Notes and Protocols for Methyl 2,6-
dichloroisonicotinate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of Methyl 2,6-
dichloroisonicotinate (CAS No: 42521-09-5). Adherence to these guidelines is crucial to

ensure personnel safety and maintain the integrity of the compound.

Hazard Identification and Safety Precautions
Methyl 2,6-dichloroisonicotinate is a chemical compound used in laboratory research and as

a pharmaceutical intermediate.[1][2] It is classified as an irritant and requires careful handling

to avoid adverse health effects.

GHS Hazard Classification:

Skin Irritation: Category 2[1][3]

Serious Eye Irritation: Category 2/2A[1][3]

Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[1][3]

Hazard Statements:
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H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4]

Precautionary Statements:

Prevention:

P261: Avoid breathing dust, mist, or spray.[1]

P264: Wash skin thoroughly after handling.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Response:

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P319: Get medical help if you feel unwell.[4]

Storage:

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[4]

P405: Store locked up.[3]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[4]
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It is important to note that some suppliers may classify this compound as non-hazardous.

However, given the available data indicating potential hazards, it is prudent to handle it with the

precautions outlined above.

Quantitative Data Summary
Property Value Source(s)

Molecular Formula C₇H₅Cl₂NO₂ [1][4]

Molecular Weight 206.02 g/mol [4][5]

Physical State Solid [6]

CAS Number 42521-09-5 [5]

Storage Temperature Refrigerated (0-10°C) [6]

Incompatible Materials

Strong oxidizing agents,

bases, amines, reducing

agents.

[3]

Experimental Protocol: Safe Handling During a Suzuki-
Miyaura Cross-Coupling Reaction
This protocol outlines the safe handling of Methyl 2,6-dichloroisonicotinate in a typical cross-

coupling reaction.

Materials:

Methyl 2,6-dichloroisonicotinate

Boronic acid derivative

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃)

Anhydrous solvent (e.g., Toluene, Dioxane)
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Schlenk flask or similar reaction vessel

Nitrogen or Argon gas supply

Magnetic stirrer and heating mantle

Appropriate work-up and purification reagents and equipment

Procedure:

Preparation:

Don appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and

chemical-resistant gloves.

Conduct the entire experiment in a certified chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.[3]

Reaction Setup:

Place the Schlenk flask on the magnetic stirrer within the fume hood.

Under a gentle stream of inert gas (N₂ or Ar), add Methyl 2,6-dichloroisonicotinate, the

boronic acid derivative, the palladium catalyst, and the base to the flask.

Add the anhydrous solvent via a syringe or cannula.

Equip the flask with a condenser and ensure a continuous flow of inert gas.

Reaction:

Begin stirring and slowly heat the reaction mixture to the desired temperature using the

heating mantle.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-

MS).

Work-up and Purification:
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Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction by slowly adding water or a saturated aqueous solution of ammonium

chloride.

Perform the liquid-liquid extraction in the fume hood.

Concentrate the organic phase using a rotary evaporator with the trap cooled by a dry

ice/acetone bath.

Purify the crude product by column chromatography or recrystallization in the fume hood.

Waste Disposal:

Dispose of all chemical waste, including solvents and contaminated materials, in

appropriately labeled hazardous waste containers according to institutional and local

regulations.

Spill and Emergency Procedures
Small Spills:

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.[7]

Clean the spill area with an appropriate solvent and then with soap and water.

Large Spills:

Evacuate the area and prevent entry.

Alert emergency personnel.

If safe to do so, contain the spill to prevent it from entering drains.[7]

First Aid:
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Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] If

irritation persists, seek medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Storage Procedures
Store Methyl 2,6-dichloroisonicotinate in a tightly closed container in a cool, dry, and well-

ventilated area.[7]

A refrigerated environment (0-10°C) is recommended for long-term storage.[6]

Store away from incompatible materials such as strong oxidizing agents, bases, and amines.

[3]

Keep in a locked storage area.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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